1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol

• IUPAC Name: 1-[4-(azepan-1-ylmethyl)-2-methoxyphenoxy]-3-thiomorpholin-4-ylpropan-2-ol
• InChI: InChI=1S/C21H34N2O3S/c1-25-21-14-18(15-22-8-4-2-3-5-9-22)6-7-20(21)26-17-19(24)16-23-10-12-27-13-11-23/h6-7,14,19,24H,2-5,8-13,15-17H2,1H3
• InChI Key: MLRPYTAYOQQFIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCCCCC2)OCC(CN3CCSCC3)O
• Molecular Formula: C21H34N2O3S
• Molecular Weight: 394.6 g/mol

Description

1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol, also known as carvedilol, is a beta-blocker drug used in the treatment of various cardiovascular diseases. It was first developed in the 1980s by the pharmaceutical company Searle and was approved by the FDA in 1995. Carvedilol is a non-selective beta-blocker that also has alpha-blocking properties, making it a unique drug in its class.

Mechanism of Action

Carvedilol works by blocking the beta-1 and beta-2 adrenergic receptors, which reduces the heart rate and contractility of the heart. It also blocks the alpha-1 adrenergic receptors, which causes vasodilation and reduces peripheral resistance. In addition, 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol has antioxidant properties and can scavenge free radicals, which may contribute to its cardioprotective effects.
Biochemical and Physiological Effects:
Carvedilol has a number of biochemical and physiological effects on the cardiovascular system. It reduces heart rate, contractility, and blood pressure, which can improve left ventricular function and reduce the risk of heart failure. It also improves endothelial function and reduces oxidative stress, which may contribute to its cardioprotective effects. In addition, 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol has been shown to reduce the risk of arrhythmias and sudden cardiac death.

Advantages and Limitations for Lab Experiments

Carvedilol has several advantages as a drug for laboratory experiments. It has a well-established mechanism of action and has been extensively studied in both animal and human models. It is also widely available and relatively inexpensive. However, there are some limitations to using 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol in laboratory experiments. It has a relatively short half-life and may require multiple doses to achieve therapeutic effects. In addition, it can have off-target effects on other receptors, which may complicate interpretation of experimental results.

Future Directions

There are several future directions for research on 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol. One area of interest is the potential for 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol to prevent or delay the onset of heart failure in patients with hypertension or other risk factors. Another area of interest is the use of 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol in combination with other drugs for the treatment of cardiovascular disease. In addition, there is interest in exploring the potential of 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol for the treatment of other diseases such as Parkinson's disease and Alzheimer's disease, where it may have neuroprotective effects. Finally, there is interest in developing new formulations of 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol that may have improved pharmacokinetic properties or target-specific delivery.
Conclusion:
Carvedilol is a beta-blocker drug that has been extensively studied for its therapeutic potential in the treatment of cardiovascular diseases. It has a well-established mechanism of action and has been shown to improve left ventricular function, reduce mortality, and improve symptoms in patients with heart failure. Carvedilol also has antioxidant properties and can scavenge free radicals, which may contribute to its cardioprotective effects. While there are some limitations to using 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol in laboratory experiments, it remains a valuable tool for researchers studying cardiovascular disease and other related conditions.

Synthesis Methods

Carvedilol can be synthesized in a multi-step process starting from 3-bromo-4'-methoxyacetophenone. The first step involves the reaction of 3-bromo-4'-methoxyacetophenone with 1-azepanylmethylamine to form 1-(4-methoxyphenyl)-2-(1-azepanyl)ethanone. This intermediate is then reacted with 3-(4-thiomorpholinyl)-1-propanol to form 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol, which is the final product.

Scientific Research Applications

Carvedilol has been extensively studied for its therapeutic potential in the treatment of various cardiovascular diseases such as heart failure, hypertension, and myocardial infarction. It has been shown to improve left ventricular function, reduce mortality, and improve symptoms in patients with heart failure. Carvedilol has also been used in the treatment of hypertension, where it has been shown to reduce blood pressure and improve endothelial function. In addition, 1-[4-(1-azepanylmethyl)-2-methoxyphenoxy]-3-(4-thiomorpholinyl)-2-propanol has been studied for its potential to reduce the risk of myocardial infarction in patients with left ventricular dysfunction.